(2E,10E,12E,16Z,18E)-6-hydroxy-3,5,7,9,11,15,17-heptamethyl-8-oxo-19-(6-oxo-2,3-dihydropyran-2-yl)nonadeca-2,10,12,16,18-pentaenoic acid
Overview
Description
(2E,10E,12E,16Z,18E)-6-hydroxy-3,5,7,9,11,15,17-heptamethyl-8-oxo-19-(6-oxo-2,3-dihydropyran-2-yl)nonadeca-2,10,12,16,18-pentaenoic acid is a natural product found in Streptomyces with data available.
Scientific Research Applications
Metabolic Fate Studies
A study by Loreau, Chardigny, Sebedio, and Nöel (2003) involved the stereoselective synthesis of related fatty acid compounds, primarily for understanding their metabolic fate. This research is crucial for grasping how such complex fatty acids behave in biological systems, aiding in the broader understanding of lipid metabolism (Loreau, Chardigny, Sebedio, & Nöel, 2003).
Structural Characterization and Synthesis
In 2004, Novak, Cindrić, Vrdoljak, Ćurić, Brbot-Šaranović, and Kamenar explored the synthesis and characterization of enaminones, which are structurally similar to the compound . Their work provides insight into the chemical properties and potential reactions these types of compounds can undergo, essential for designing new molecules with specific functions (Novak et al., 2004).
Macrophage Mediators in Inflammation
Serhan et al. (2009) researched the biosynthesis of mediators from essential fatty acids by macrophages, a key process in inflammation and its resolution. This study aids in understanding how complex fatty acids, like the one , can be involved in significant biological processes like inflammation control and resolution (Serhan et al., 2009).
Total Synthesis for Advanced Research
Romanov, Ivanov, Groza, Kühn, and Myagkova (2002) focused on the total synthesis of related fatty acid compounds. Such synthetic methods are fundamental for research, enabling the study of these compounds' biological activities and potential therapeutic applications (Romanov et al., 2002).
Discovery in Natural Products
Mittermeier, Dunkel, and Hofmann (2018) identified several C18-acetylenic acids in natural products, highlighting the occurrence and importance of such complex fatty acids in nature. This discovery expands our knowledge of natural compounds and their potential applications in various fields (Mittermeier, Dunkel, & Hofmann, 2018).
properties
Molecular Formula |
C31H44O6 |
|---|---|
Molecular Weight |
512.7 g/mol |
IUPAC Name |
(2E,10E,12E,16Z,18E)-6-hydroxy-3,5,7,9,11,15,17-heptamethyl-8-oxo-19-(6-oxo-2,3-dihydropyran-2-yl)nonadeca-2,10,12,16,18-pentaenoic acid |
InChI |
InChI=1S/C31H44O6/c1-20(16-22(3)14-15-27-12-9-13-29(34)37-27)10-8-11-21(2)17-24(5)30(35)26(7)31(36)25(6)18-23(4)19-28(32)33/h8-9,11,13-17,19-20,24-27,31,36H,10,12,18H2,1-7H3,(H,32,33)/b11-8+,15-14+,21-17+,22-16-,23-19+ |
InChI Key |
SGYKTDIJCLHSET-NWZXVSNHSA-N |
Isomeric SMILES |
CC(C/C=C/C(=C/C(C)C(=O)C(C)C(C(C)C/C(=C/C(=O)O)/C)O)/C)/C=C(/C)\C=C\C1CC=CC(=O)O1 |
SMILES |
CC(CC=CC(=CC(C)C(=O)C(C)C(C(C)CC(=CC(=O)O)C)O)C)C=C(C)C=CC1CC=CC(=O)O1 |
Canonical SMILES |
CC(CC=CC(=CC(C)C(=O)C(C)C(C(C)CC(=CC(=O)O)C)O)C)C=C(C)C=CC1CC=CC(=O)O1 |
synonyms |
anguinomycin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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